Cas no 2034483-54-8 ((4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone)

• Product Name: (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• CAS No: 2034483-54-8
• MF: C₂₀H₂₃N₇OS
• MW: 409.507921457291
• CID: 6276033
• PubChem ID: 121145965
• Update Time: 2025-07-09

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• AKOS032457252
• (1-thiophen-2-ylcyclopentyl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• 3-{4-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperazin-1-yl}-6-(1H-1,2,4-triazol-1-yl)pyridazine
• 2034483-54-8
• F6458-0210

• Inchi： 1S/C20H23N7OS/c28-19(20(7-1-2-8-20)16-4-3-13-29-16)26-11-9-25(10-12-26)17-5-6-18(24-23-17)27-15-21-14-22-27/h3-6,13-15H,1-2,7-12H2
• InChI Key： IHLJMDHRRRFKFN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(N2CCN(C3=CC=C(N4C=NC=N4)N=N3)CC2)=O)CCCC1

Computed Properties

• Exact Mass: 409.16847956g/mol
• Monoisotopic Mass: 409.16847956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Additional information on (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone

Introduction to the Compound (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone and Its Applications in Modern Chemical Biology

The compound with the CAS number 2034483-54-8 and the systematic name (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its piperazine and cyclopentyl moieties, has garnered significant attention due to its potential applications in drug discovery and molecular research.

The core of this compound lies in its dual functionality, which stems from the presence of both a piperazine ring and a thiophene-substituted cyclopentyl group. The piperazine moiety is well-known for its role as a pharmacophore in numerous therapeutic agents, contributing to properties such as solubility and bioavailability. In contrast, the cyclopentyl group introduces rigidity to the molecular framework, which can influence binding affinity and selectivity in biological targets.

The presence of a 1H-1,2,4-triazole ring further enhances the compound's complexity and potential utility. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The integration of this ring into the molecular structure suggests that the compound may exhibit similar bioactivities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between this compound and biological targets. These computational approaches have already been instrumental in identifying novel therapeutic agents and have paved the way for more targeted drug development.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzymes and receptors, indicating its potential as an inhibitor or modulator. The precise mechanism of action remains under investigation, but preliminary data hint at its ability to modulate signaling pathways involved in inflammation and neurodegeneration.

The synthesis of this compound presents a significant challenge due to its complex structure. However, recent breakthroughs in synthetic methodologies have made it more feasible to produce such molecules on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate framework of this compound efficiently.

The versatility of this compound also extends to its potential applications in material science. The unique combination of functional groups makes it an attractive candidate for designing novel materials with tailored properties. For instance, its ability to form stable complexes with metal ions could lead to the development of new catalysts or sensors.

As research continues to uncover new applications for this compound, it is likely that its importance will only grow. The intersection of chemical biology and drug discovery offers numerous opportunities for innovation, and molecules like this one represent a cornerstone of modern chemical research. By understanding their structure-function relationships, scientists can develop more effective therapeutic agents and push the boundaries of what is possible in medicine.

The future of this compound looks promising as researchers delve deeper into its potential applications. Whether it emerges as a lead compound for a new therapeutic or finds utility in another field entirely remains to be seen. However, one thing is certain: compounds like (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone will continue to inspire innovation and discovery in the years to come.